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Compound of Interest

Compound Name: Ningnanmycin

Cat. No.: B12329754

1.0 Introduction

Ningnanmyecin is a cytosine nucleoside peptide antibiotic derived from the fermentation of
Streptomyces noursei var. xichangensis.[1][2] It is recognized as a broad-spectrum,
environmentally friendly biopesticide with demonstrated efficacy against viral, fungal, and
bacterial diseases in a wide range of crops.[3][4] Its low toxicity to non-target organisms, low
residue levels, and rapid degradation in the environment make it a suitable component for
integrated pest management (IPM) programs and the production of green food.[4][5]
Ningnanmycin exhibits both preventive and therapeutic effects, not only by directly inhibiting
pathogens but also by inducing systemic resistance in the host plant.[5][6] Furthermore, its
formulation is rich in amino acids and trace elements that can promote crop growth and
enhance stress resistance.[7]

2.0 Mechanism of Action

Ningnanmycin employs a multi-pronged approach to disease control, involving direct
antimicrobial action and the stimulation of the plant's innate immune system.

2.1 Antiviral Activity Ninghanmycin's antiviral mechanism is twofold:

» Direct Inhibition: It directly interferes with the viral replication cycle. For viruses like Tobacco
Mosaic Virus (TMV) and Potato Virus Y (PVY), Ningnanmycin binds to the viral coat protein
(CP), inhibiting the assembly of new virus particles and thus reducing the pathogen's
virulence.[8][9][10]
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e Induced Systemic Resistance (ISR): Ningnanmycin application activates the plant's defense
signaling pathways.[11] This leads to the upregulation of key regulatory genes such as NPR1
(a marker for Systemic Acquired Resistance, SAR) and Jaz3 (involved in Induced Systemic
Resistance, ISR).[8][9] The activation of these pathways results in the systemic accumulation
of pathogenesis-related proteins (PRs) and increased activity of defense-related enzymes
like phenylalanine ammonia-lyase (PAL), peroxidase (POD), and superoxide dismutase
(SOD), enhancing the plant's overall resistance to viral infection.[8][9]

2.2 Antifungal Activity Against fungal pathogens, Ningnanmycin directly inhibits the growth and
proliferation of mycelia.[11] It is believed to target ribosomes, thereby disrupting protein
synthesis.[11] This interference leads to significant morphological changes in fungal hyphae,
including damage to organelles and septa, ultimately impeding the pathogen's growth.[2]

2.3 Antibacterial Activity The primary antibacterial action involves the disruption of bacterial cell
membrane synthesis. Ninghanmycin interferes with the formation of the cell membrane,
compromising its integrity and leading to the cessation of growth and eventual cell death.[11]

Mandatory Visualizations

Caption: Dual antiviral mechanism of Ninghanmycin.

3.0 Quantitative Data Summary

The following tables summarize recommended application rates and observed efficacy for
various crops and diseases based on field and laboratory studies.

Table 1: Recommended Field Application Rates for Disease Control
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Application
Target ] I .
Crop(s) . Formulation Dilution / Rate  Timing &
Disease(s)
Frequency
Spray at
seedling stage
Tomatoes, and early
Peppers, onset of
Cucumbers, ) ] 800-1000x disease.
Viral Diseases 8% SL o
Cowpeas, dilution Repeat every
Strawberries, 7-10 days for
Cabbages 3-4
applications.
[7]
Spray at early
Tomatoes,
onset of disease.
Cucumbers, ) 1000-1200x
Powdery Mildew 8% SL o Repeat every 7-
Cowpeas, Peas, dilution
. 10 days for 1-2
Strawberries T
applications.[7]
Spray at early
onset or before
] ] 45-60 mL/mu )
Stripe Disease, disease
) (approx. 675-900
Rice Streaked Dwarf 8% SL ] appearance.
] mL/ha) in 40 kg
Virus Repeat every 10
water
days for 2-3
applications.[7]
Spray on
) Damping-off, o seedling bed soill
Rice ] ] 8% SL 800x dilution o ]
Bacterial Wilt for disinfection.
[7]
) o Uniformly spray
Wheat Powdery Mildew 8% SL 800x dilution )
on foliage.[7]
Apple, Peach Apple Leaf Spot, 8% SL 2000-3000x Spray at early
Peach Bacterial dilution onset or before

Perforation

disease
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T ¢ Application
arge
Crop(s) . . Formulation Dilution / Rate  Timing &
Disease(s) F
requency

appearance.
Repeat every 7-
10 days for 2-3

applications.[7]

Spray at early
) onset of disease.
o Downy Mildew, 1000-1200x
Litchi, Longan ] 10% SP o Repeat every 7-
Blight dilution
10 days for 2-3

applications.[7]

| Cotton | Verticillium Wilt | 2% SL | 100 mL / 7 kg seed (seed dressing), then 100 mL/mu
(approx. 1.5 L/ha) as foliar spray | Foliar spray at 3-4 true leaves, 6-8 true leaves, and after
mid-July topping.[7] |

Table 2: Summary of In Vitro Efficacy Data

Pathogen Disease ECso Value Reference

Pseudopestalotiop

sis camelliae- Tea Gray Blight 75.92 U/ImL [2]
sinensis
Sclerotinia Dollar Spot

0.01 pg/mL [12]
homoeocarpa (Turfgrass)

| Colletotrichum cereale | Anthracnose (Turfgrass) | 0.30 pg/mL |[12] |

4.0 Experimental Protocols

The following are generalized protocols for evaluating the efficacy of Ningnanmycin.
Researchers should adapt these protocols to specific crops, pathogens, and local conditions.

4.1 Protocol 1: Field Efficacy Trial of Ningnanmycin
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o Objective: To determine the field efficacy of Ningnanmycin for the control of a target disease
on a specific crop.

o Materials:

o Ningnanmycin formulation (e.g., 8% SL, 10% SP).

[¢]

Test crop plants.

[¢]

Calibrated sprayer (e.g., backpack sprayer).

[e]

Personal Protective Equipment (PPE).

Plot markers and data collection sheets.

o

[¢]

Control treatments (e.g., untreated control, standard chemical fungicide).

o Experimental Design:
o Select a field with a history of the target disease or where the pathogen can be introduced.
o Use a Randomized Complete Block Design (RCBD) with a minimum of 4 replications.

o Each plot should be of a suitable size (e.g., 3m x 5m) with buffer zones to prevent spray
drift.

e Procedure:

o Prepare the Ningnanmycin spray solution according to the desired treatment rate (e.g.,
800x dilution of 8% SL). Refer to Table 1 for guidance.

o Begin applications preventively or at the first sign of disease, as specified by the research
objective.[7]

o Apply the treatment solution evenly to the plant foliage until runoff.[3] Ensure thorough
coverage.

o Apply subsequent treatments at the recommended interval (e.g., every 7-10 days).[7]
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o The untreated control plots are sprayed with water only.

o Data Collection:

o Assess disease incidence (% of infected plants) and disease severity (e.g., using a 0-5
rating scale) at regular intervals (e.g., 7 days after each application).

o Record any signs of phytotoxicity (e.g., leaf burn, stunting). While Ningnanmycin has low
toxicity, it is crucial to monitor for adverse effects.[5][6]

o At the end of the trial, measure yield and quality parameters.
e Data Analysis:
o Calculate the disease control efficacy (%) relative to the untreated control.

o Analyze data using Analysis of Variance (ANOVA) to determine significant differences
between treatments.

Caption: General workflow for a Ningnanmyecin field efficacy trial.

4.2 Protocol 2: In Vitro Antifungal Bioassay (Mycelial Growth Rate Method)

» Objective: To determine the half-maximal effective concentration (ECso) of Ningnanmycin
against a target fungal pathogen.

o Materials:

o Ningnanmycin technical grade powder.

[¢]

Pure culture of the target fungal pathogen.

[¢]

Potato Dextrose Agar (PDA) medium.

[e]

Sterile petri dishes, distilled water, and lab glassware.

o

Cork borer (e.g., 5 mm diameter).

[¢]

Incubator.
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e Procedure:

o Stock Solution: Prepare a stock solution of Ningnhanmycin in sterile distilled water.

o Amended Media: Prepare PDA and autoclave. Cool to approximately 50-55°C. Add
appropriate volumes of the Ningnanmycin stock solution to the molten PDA to create a
series of final concentrations (e.g., 1, 5, 25, 50, 250 U/mL).[2] Pour the amended media
into sterile petri dishes. A control group with no Ningnanmycin is also required.

o Inoculation: Use a sterile cork borer to cut a mycelial plug from the edge of an actively
growing culture of the target fungus. Place the plug, mycelium-side down, in the center of
each PDA plate (both control and Ningnanmycin-amended).

o Incubation: Incubate the plates at the optimal temperature for the fungus (e.g., 25°C) in
the dark.

o Data Collection:

o Measure the colony diameter (in two perpendicular directions) daily until the mycelium in
the control plates reaches the edge of the dish.

o Calculate the average diameter for each treatment.
e Data Analysis:

o Calculate the percentage of mycelial growth inhibition for each concentration relative to
the control.

o Use probit analysis or linear regression of inhibition percentage against the log of the
concentration to determine the ECso value.[2]

5.0 Phytotoxicity and Safety

Ningnanmycin is characterized by its low toxicity to mammals and other non-target organisms.
[5][6] The acute oral LDso for rats is >5000 mg/kg, and the acute dermal LDso is >2000 mg/kg,
classifying it as a low-toxic agent.[6] It is reported to have no teratogenic, mutagenic, or
carcinogenic effects.[4] In field applications at recommended doses, it is generally considered
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safe for a wide variety of crops. However, researchers should always include phytotoxicity
assessments in their trials, especially when testing higher rates or new crop varieties.

6.0 Stability

Ningnanmyecin is stable under acidic conditions but is prone to decomposition and inactivation
in alkaline environments.[5] Therefore, it should not be mixed with alkaline pesticides or
fertilizers. Store the product in a cool, dry, and dark place.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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